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Compound of Interest

Compound Name: piperidine-2-thione

Cat. No.: B088430

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperidine-2-thione, a sulfur-containing heterocyclic compound, is a molecule of interest in
various research and development sectors, particularly in the synthesis of novel
pharmaceutical agents. Understanding its safety profile is paramount for ensuring the well-
being of laboratory personnel and for the accurate assessment of its potential as a drug
development candidate. This technical guide provides a consolidated overview of the available
safety information for piperidine-2-thione, with a focus on quantitative data, handling
procedures, and emergency response.

Disclaimer: The information provided herein is based on currently available data. The absence
of a comprehensive, publicly accessible Safety Data Sheet (SDS) for piperidine-2-thione
(CAS Number: 13070-01-4) from major chemical suppliers and regulatory bodies presents a
significant challenge in providing a complete safety profile. The data presented is limited and
should be interpreted with caution. It is imperative for all users to conduct a thorough risk
assessment and to consult with their institution's environmental health and safety (EHS)
department before handling this compound.

Physicochemical and Toxicological Data

Due to the limited availability of a complete SDS, a comprehensive table of physicochemical
and toxicological properties cannot be compiled. The following data has been extracted from
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available sources.

Table 1: Known Properties and Toxicity of Piperidine-2-thione

Property Value Source
Molecular Formula C5HIONS
CAS Number 13070-01-4

Acute Toxicity (Intravenous,
LD50: 90 mg/kg [1]
Mouse)

Note: The toxic effects beyond the lethal dose were not reported in the available source.[1]

Hazard Identification and GHS Classification

A definitive Globally Harmonized System (GHS) classification for piperidine-2-thione is not
readily available. Based on the acute toxicity data, the compound should be handled as a
substance with significant toxic potential. In the absence of specific data, it is prudent to treat
piperidine-2-thione with the same precautions as other structurally related and potentially
hazardous compounds.

Handling, Storage, and Personal Protective
Equipment (PPE)

Given the lack of specific handling and storage guidelines for piperidine-2-thione, a
conservative approach based on general best practices for handling potentially toxic chemicals
IS mandatory.

Experimental Protocol: General Handling and Storage

e Engineering Controls: All work with piperidine-2-thione, including weighing and solution
preparation, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.

» Personal Protective Equipment (PPE):
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o Eye Protection: Chemical safety goggles or a face shield are required.

o Hand Protection: Chemically resistant gloves (e.qg., nitrile, neoprene) should be worn. The
breakthrough time of the glove material should be considered for the solvents used.

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For
larger quantities or in case of potential for splashing, additional protective clothing such as
an apron or chemical-resistant suit may be necessary.

o Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated
area away from incompatible materials. The storage area should be secured and accessible
only to authorized personnel.

e Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.

Exposure Control and First Aid Measures

The following workflow outlines a logical approach to managing a potential exposure scenario.
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Exposure Scenario
(Inhalation, Skin/Eye Contact, Ingestion)

If swajlowed
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( Eye Contact ) [ Ingestion )7

On skin

Immediately remove contaminated clothing.

Inhalation

\ 4

Rinse cautiously with water for several minutes. . .
N Do NOT induce vomiting.
Remove contact lenses, if present and easy to do.

Rinse skin with plenty of water for at least 15 minutes.

Move to fresh air.
Administer oxygen if breathing is difficult.

Seek Immediate Medical Attention

[ Provide Safety Data Sheet (if available) j

and details of exposure to medical personnel.

Click to download full resolution via product page

Caption: Logical workflow for responding to an exposure to piperidine-2-thione.

Conclusion

The available safety information for piperidine-2-thione is sparse, underscoring the need for
extreme caution when handling this compound. The acute toxicity data, although limited,
suggests significant hazard. Researchers, scientists, and drug development professionals must
adhere to stringent safety protocols, including the use of appropriate engineering controls and
personal protective equipment. The lack of a comprehensive SDS necessitates a conservative
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approach to risk mitigation. Further investigation into the toxicological and physicochemical
properties of piperidine-2-thione is crucial for establishing a more complete and reliable safety
profile. All handling of this compound should be preceded by a thorough, documented risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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